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Compound of Interest

Compound Name: 5-Methyl-2-nitrophenol

Cat. No.: B1361083

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 5-Methyl-2-nitrophenol (CAS No: 700-38-9). Adherence to
these guidelines is critical to ensure a safe laboratory environment.

Hazard Summary & Personal Protective Equipment
(PPE)

5-Methyl-2-nitrophenol is a hazardous solid that can cause severe skin burns and eye
damage.[1] It is crucial to use appropriate personal protective equipment (PPE) to minimize
exposure risks. The required PPE includes respiratory protection, eye protection, and
protective gloves.[1]
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Required Personal Protective Equipment (PPE)

Respiratory Protection

Dust mask type N95 (US) or equivalent

Eye Protection

Chemical safety goggles or face shield

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile, Neoprene)

Skin and Body Protection

Laboratory coat, long-sleeved clothing, and closed-toe shoes

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[2]
Ensure that an eyewash station and safety shower are readily accessible.
Remove all sources of ignition as the substance is combustible.

. Handling the Chemical:

Avoid generating dust.[2]

Wear the full complement of PPE as specified in the table above.

Do not breathe dust, vapor, mist, or gas.[2]

Avoid contact with skin and eyes.

After handling, wash hands and any exposed skin thoroughly.

. Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Emergency Situation First-Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2]

Take off immediately all contaminated clothing.
) Rinse skin with water/shower. Wash off with
Skin Contact ) ]
soap and plenty of water. Seek immediate

medical attention.[2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) - .
mouth with water. Call a physician or poison

control center immediately.[2]

Disposal Plan

1. Waste Collection:

Collect solid waste in a designated, labeled, and sealed container.

Do not dispose of down the drain or with regular trash.

2. Disposal Method:

Dispose of contents/container to an approved waste disposal plant in accordance with local,
state, and federal regulations.[2]

Contaminated packaging should be disposed of as unused product.[3]
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Chemical Spill Workflow

The following diagram outlines the procedural flow for managing a spill of 5-Methyl-2-
nitrophenol.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Alert Supervisor and Safety Officer
Don Appropriate PPE

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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